Cas no 81462-28-4 (hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d17 acid)

• Product Name: hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d17 acid
• CAS No: 81462-28-4
• MF: C₁₆H₃₂O₂
• MW: 273.528834342957
• CID: 986779
• PubChem ID: 90477412
• Update Time: 2025-10-28

hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d17 acid Chemical and Physical Properties

Names and Identifiers

• hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d17 acid
• CS-0437961
• 81462-28-4
• Palmitic acid-d17
• HY-N0830S14
• D99202
• 9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-Heptadecadeuteriohexadecanoic acid

• Inchi： 1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2
• InChI Key： IPCSVZSSVZVIGE-OISRNESJSA-N
• SMILES： OC(CCCCCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 273.346934940g/mol
• Monoisotopic Mass: 273.346934940g/mol
• Isotope Atom Count: 17
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d17 acid

Introduction to Hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d₁₇ Acid (CAS No. 81462-28-4)

Hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d₁₇ acid, also known as palmitic acid-d₃₄, is a fully deuterated form of palmitic acid. This compound is a saturated fatty acid with a 16-carbon chain and 34 deuterium atoms. The deuterium atoms provide unique properties that make this compound valuable in various scientific and industrial applications.

The chemical structure of hexadecanoic-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d₃₄ acid is characterized by its long hydrocarbon chain and the presence of deuterium atoms. Deuterium is a stable isotope of hydrogen with one proton and one neutron. The substitution of hydrogen with deuterium can significantly alter the physical and chemical properties of the molecule. For instance, deuterated compounds often exhibit increased stability and reduced reactivity compared to their non-deuterated counterparts.

In recent years, hexadecanoic-9,9,10,10,11,11,12,１２，１３，１３，１４，１４，１５，１５，１６，１６，１６-d₃₄ acid has gained attention in the field of metabolomics and pharmacology. Metabolomics studies the small molecules (metabolites) involved in cellular processes. Deuterated fatty acids like palmitic acid-d₃₄ are used as internal standards in mass spectrometry-based metabolomics to improve the accuracy and precision of metabolite quantification. This is particularly important in clinical research where precise measurements are crucial for understanding disease mechanisms and developing therapeutic strategies.

In pharmacology and drug development, hexadecanoic-9,9, < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < strong > strong > < sup >< sup > sup > sup >< sup > sup >< sup > sup >< sup > sup >< sup > sup >< sup > sup >< sup > sup >< sup > sup >< sub >< sub > sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub >< sub > sub > acid has been utilized to study the metabolism and pharmacokinetics of drugs. Deuterium labeling can help researchers track the fate of specific molecules in biological systems and understand how they are metabolized or excreted. This information is vital for optimizing drug design and dosing regimens.

The synthesis of hexadecanoic-9,9,              *d_*34** acid involves multi-step processes that ensure high purity and isotopic enrichment. Common synthetic routes include the deuteration of palmitic acid using deuterium gas or deuterated reagents under controlled conditions. The resulting product is then purified using techniques such as chromatography to remove any impurities.

The physical properties of hexadecanoic-9,9, *d**_*34** acid are similar to those of non-deuterated palmitic acid but with some notable differences due to the increased molecular weight from deuterium atoms. For example, the melting point of *hexadecanoic-9,* *9,* *d* *_{* *34* * *}* * *acid is slightly higher than that of palmitic acid due to the increased van der Waals forces between molecules.* *This compound is also less volatile than its non-deuterated counterpart,* *which can be advantageous in certain analytical techniques.* *

In terms of safety and handling,* *hexadecanoic-9,* *9,* *d* *_{* *34* * *}* * *acid is generally considered safe when proper laboratory protocols are followed.* *However,* *it is important to handle all chemicals with care and use appropriate personal protective equipment (PPE).* *Storage should be in a cool,* *dry place away from direct sunlight or heat sources.* *

The applications of hexadecanoic-9,9, *d**_*34** acid extend beyond metabolomics and pharmacology.* *In materials science,* *deuterated fatty acids can be used to study the behavior of lipids in biomembranes or as components in advanced materials such as lubricants or coatings.* *The unique properties conferred by deuterium labeling make these compounds valuable for a wide range of research and industrial purposes.* *

In conclusion, hexadecanoic-9,9, *d**_*34** acid (CAS No. 8 *8* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * 862-28-4) is a versatile compound with significant potential in various scientific fields.* *Its unique properties make it an essential tool for researchers studying metabolic processes,* *drug metabolism,* *and material science.* *As research continues to advance,* *the importance of deuterated compounds like hexadecanoic-9, d 34acid will likely grow even further.* *